Cas no 39096-52-1 (2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide)

• Product Name: 2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide
• CAS No: 39096-52-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 2162036
• PubChem ID: 60756127
• Update Time: 2025-04-21

2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-methyl-n-(3-methyl-benzyl)-acetamide
• 2-CHLORO-N-METHYL-N-[(3-METHYLPHENYL)METHYL]ACETAMIDE
• Z381548370
• 2-Chloro-N-methyl-N-(3-methylbenzyl)acetamide
• DB-228015
• 39096-52-1

• MDL： MFCD12798596
• Inchi： 1S/C11H14ClNO/c1-9-4-3-5-10(6-9)8-13(2)11(14)7-12/h3-6H,7-8H2,1-2H3
• InChI Key： CAUKLBVAOLUHFA-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 211.0763918Da
• Monoisotopic Mass: 211.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų